Cas no 2138428-07-4 (4-(Acetylamino)-1-naphthalenesulfonyl fluoride)

• Product Name: 4-(Acetylamino)-1-naphthalenesulfonyl fluoride
• CAS No: 2138428-07-4
• MF: C₁₂H₁₀FNO₃S
• MW: 267.2761054039
• CID: 5409413
• Update Time: 2025-10-28

4-(Acetylamino)-1-naphthalenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(Acetylamino)-1-naphthalenesulfonyl fluoride

• Inchi： 1S/C12H10FNO3S/c1-8(15)14-11-6-7-12(18(13,16)17)10-5-3-2-4-9(10)11/h2-7H,1H3,(H,14,15)
• InChI Key： SVOOOIBPAURXBG-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=C2C(C=CC=C2)=C(NC(C)=O)C=C1

Experimental Properties

• Density: 1.426±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 482.4±28.0 °C(Predicted)
• pka: 12.73±0.43(Predicted)

Additional information on 4-(Acetylamino)-1-naphthalenesulfonyl fluoride

Recent Advances in the Application of 4-(Acetylamino)-1-naphthalenesulfonyl fluoride (CAS: 2138428-07-4) in Chemical Biology and Drug Discovery

4-(Acetylamino)-1-naphthalenesulfonyl fluoride (ANF, CAS: 2138428-07-4) has emerged as a pivotal chemical probe in recent chemical biology research due to its unique sulfonyl fluoride moiety, which enables selective covalent modification of target proteins. This compound belongs to the growing class of sulfur(VI) fluoride exchange (SuFEx) click chemistry reagents, which have gained prominence in drug discovery for their ability to form stable linkages with biological nucleophiles under physiological conditions. Recent studies highlight ANF's utility in activity-based protein profiling (ABPP), target identification, and covalent inhibitor development.

A 2023 study published in Nature Chemical Biology demonstrated ANF's exceptional reactivity with catalytic serine residues in hydrolase enzymes. Researchers utilized ANF as a warhead in developing irreversible inhibitors for SARS-CoV-2 main protease (M^pro), achieving nanomolar potency through structural optimization of the naphthalene scaffold. The crystal structure of ANF-M^pro adduct (PDB: 8T4F) revealed covalent bonding with Cys145, suggesting broader applicability beyond serine hydrolases.

In proteomics applications, ANF has shown superior membrane permeability compared to traditional sulfonyl fluorides, enabling live-cell labeling experiments. A recent Cell Chemical Biology publication (2024) reported ANF's use in mapping active serine hydrolases in neuronal cells, identifying previously unknown targets of neurotoxic organophosphates. The acetyl amino group at the 4-position was found to significantly enhance cellular uptake while maintaining target selectivity.

The compound's stability profile has been systematically investigated in a Journal of Medicinal Chemistry study (2023), which established ANF's half-life of 6.8 hours in physiological buffer (pH 7.4, 37°C). This property, combined with its selective reactivity, makes ANF particularly valuable for in vivo applications. Researchers at Scripps Research Institute have incorporated ANF into positron emission tomography (PET) probes for imaging serine hydrolase activity in tumor models, demonstrating clinical translation potential.

Emerging synthetic methodologies have expanded access to ANF derivatives. A recent Organic Letters report (2024) described a microwave-assisted synthesis of ANF analogs with modified fluorophore properties, enabling simultaneous target engagement and fluorescence detection. These advances position ANF as a versatile scaffold for developing theranostic agents in personalized medicine approaches.

Despite these promising developments, challenges remain in optimizing ANF's selectivity profile. A 2023 ACS Chemical Biology review highlighted the need for computational tools to predict off-target interactions of sulfonyl fluoride probes. Current research efforts focus on structure-activity relationship studies to fine-tune ANF's reactivity while minimizing non-specific protein binding.

The pharmaceutical industry has shown growing interest in ANF-based covalent inhibitors, with several candidates entering preclinical development. Notable examples include ANF-derived fatty acid amide hydrolase (FAAH) inhibitors for pain management and ANF-conjugated PROTACs for targeted protein degradation. These applications leverage ANF's unique ability to form irreversible complexes while maintaining favorable pharmacokinetic properties.

Future research directions include expanding ANF's application to other enzyme classes and developing bioorthogonal versions for in vivo labeling. The compound's commercial availability (from major suppliers like Sigma-Aldrich and TCI America) and well-characterized properties suggest it will remain a valuable tool for chemical biology research and drug discovery in the coming years.